(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate
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Description
(Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate is a useful research compound. Its molecular formula is C20H18O5 and its molecular weight is 338.359. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The scientific research on (Z)-2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate and related compounds primarily focuses on their synthesis, chemical properties, and potential applications. For instance, reactions of 3-oxo-2,3-dihydrobenzofuran with various alkyl cyano and alkoxycarbonylpropenoates have been explored to synthesize pyran derivatives, showcasing the compound's utility in organic synthesis and chemical transformations (J. Mérour & F. Cossais, 1991). These processes often result in mixtures of Z + E isomers, highlighting the compound's versatile reactivity and potential in synthesizing diverse chemical structures.
Photodynamic Therapy and Photosensitizers
Research into derivatives of benzofuran compounds includes their development as photosensitizers for photodynamic therapy, a treatment method that uses light-sensitive compounds to generate reactive oxygen species to kill cancer cells or pathogens. For example, new zinc phthalocyanine derivatives substituted with benzofuran units have shown significant potential due to their high singlet oxygen quantum yield, making them suitable for cancer treatment in photodynamic therapy (M. Pişkin, E. Canpolat, & Ö. Öztürk, 2020).
Antimicrobial Activity
Certain derivatives of benzofuran, including those with modifications similar to the target compound, have been synthesized and tested for antimicrobial activity. These studies reveal that structurally related compounds possess the ability to inhibit the growth of various bacteria, suggesting that this compound could have potential applications in developing new antimicrobial agents (A. Amr, S. F. Mohamed, M. Al-Omar, & H. Ghabbour, 2016).
Antihypertensive and Cytotoxic Activities
Further research into benzofuran derivatives explores their antihypertensive and cytotoxic activities. Such studies are crucial for identifying new therapeutic agents for treating hypertension and cancer. The investigation of 5-methoxy-3-[(benzazole-2-yl)thioacetylamino]-2,3-dihydrobenzofuran derivatives, for instance, has shown promising results in lowering blood pressure, indicating the potential health benefits of these compounds (G. Turan-Zitouni, Ş. Demirayak, K. Erol, & M. Ozdemir, 1996).
Properties
IUPAC Name |
[(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylpropanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O5/c1-12(2)20(22)24-15-7-8-16-17(11-15)25-18(19(16)21)10-13-5-4-6-14(9-13)23-3/h4-12H,1-3H3/b18-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNPVAPMNMVXZMW-ZDLGFXPLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)OC)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)OC)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.